3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane
Overview
Description
3,3-Difluoro-6-(iodomethyl)-2,2-dimethyloxane is a chemical compound that has garnered attention in various scientific fields due to its unique chemical structure and potential applications. This compound is characterized by the presence of fluorine and iodine atoms, which contribute to its distinct reactivity and properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane typically involves multiple steps, starting from readily available precursors. One common method involves the fluorination of a suitable precursor, followed by iodination. The reaction conditions often require the use of specific reagents and catalysts to achieve the desired product with high yield and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis techniques, such as continuous flow reactors, to ensure consistent quality and efficiency. The use of advanced purification methods, such as chromatography, is essential to obtain the compound in its pure form.
Chemical Reactions Analysis
Types of Reactions
3,3-Difluoro-6-(iodomethyl)-2,2-dimethyloxane undergoes various types of chemical reactions, including:
Substitution Reactions: The iodine atom can be replaced by other nucleophiles, leading to the formation of new compounds.
Oxidation and Reduction Reactions: The compound can participate in redox reactions, altering its oxidation state and forming different products.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include:
Nucleophiles: Such as amines and thiols for substitution reactions.
Oxidizing Agents: Such as potassium permanganate for oxidation reactions.
Reducing Agents: Such as sodium borohydride for reduction reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield amine derivatives, while oxidation reactions can produce oxidized forms of the compound.
Scientific Research Applications
3,3-Difluoro-6-(iodomethyl)-2,2-dimethyloxane has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe due to its unique reactivity.
Medicine: Explored for its potential therapeutic properties, particularly in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 3,3-difluoro-6-(iodomethyl)-2,2-dimethyloxane exerts its effects involves interactions with specific molecular targets. The fluorine and iodine atoms play crucial roles in these interactions, influencing the compound’s reactivity and binding affinity. The pathways involved may include enzyme inhibition or activation, receptor binding, and modulation of cellular processes.
Comparison with Similar Compounds
Similar Compounds
3,3-Difluoro-6-(iodomethyl)piperidin-2-one: Shares similar structural features but differs in the ring structure.
3,3-Difluoro-6-(iodomethyl)-2,2-dimethylpyran: Another related compound with a different ring system.
Uniqueness
3,3-Difluoro-6-(iodomethyl)-2,2-dimethyloxane is unique due to its specific combination of fluorine and iodine atoms, which impart distinct chemical properties and reactivity. This uniqueness makes it valuable for various applications in research and industry.
Properties
CAS No. |
2763749-32-0 |
|---|---|
Molecular Formula |
C8H13F2IO |
Molecular Weight |
290.1 |
Purity |
95 |
Origin of Product |
United States |
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